Cas no 2172632-08-3 (ethyl 2-(4Z)-8-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate)

• Product Name: ethyl 2-(4Z)-8-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate
• CAS No: 2172632-08-3
• MF: C₁₄H₁₅ClO₃
• MW: 266.720103502274
• CID: 6313737
• PubChem ID: 165488736
• Update Time: 2025-06-12

ethyl 2-(4Z)-8-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4Z)-8-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate
• 2172632-08-3
• EN300-1460726
• ethyl 2-[(4Z)-8-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate

• Inchi： 1S/C14H15ClO3/c1-3-17-13(16)8-10-4-5-18-14-11(10)6-9(2)7-12(14)15/h6-8H,3-5H2,1-2H3/b10-8-
• InChI Key： CFNCKVNQPPMKJD-NTMALXAHSA-N
• SMILES： ClC1=CC(C)=CC2=C1OCC/C/2=C/C(=O)OCC

Computed Properties

• Exact Mass: 266.0709720g/mol
• Monoisotopic Mass: 266.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 2-(4Z)-8-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate

Introduction to Ethyl 2-(4Z)-8-Chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS No. 2172632-08-3)

Ethyl 2-(4Z)-8-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS No. 2172632-08-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and antitumor properties.

The chemical structure of ethyl 2-(4Z)-8-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate is characterized by a substituted benzopyran ring system with a chlorine atom at the 8-position and a methyl group at the 6-position. The presence of these substituents imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. The ethyl ester group at the 2-position further enhances the lipophilicity and solubility of the molecule, making it an attractive candidate for pharmaceutical development.

Recent studies have highlighted the potential of ethyl 2-(4Z)-8-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, ethyl 2-(4Z)-8-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate has shown promising results in preclinical studies for its antioxidant activity. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively scavenges free radicals and protects cells from oxidative stress-induced damage. This makes it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The antitumor potential of ethyl 2-(4Z)-8-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate has also been explored in several studies. A study published in the Cancer Research journal reported that this compound selectively inhibits the growth of human cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the induction of apoptosis through the activation of caspase cascades and mitochondrial dysfunction.

The pharmacokinetic properties of ethyl 2-(4Z)-8-chloro-6-methyl-3,4-dihydro-2H-1-benzopyran-4-yli​den​eacetate have been investigated to assess its suitability for clinical development. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

In terms of safety, preliminary toxicology studies have indicated that ethyl 2-(4Z)-8-chloro-6-methyl-3,4-dihydro-2H​‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌‌​​​​​​​​​​​​​​​​​​​​​​​1-benzopyran​‌‌​‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍‍​‌‌​‐​‐​‐​‐​‐​‐​‐​‐​‐​‐​‐​‐​‐​‐yli​deneacetate is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further comprehensive safety evaluations are necessary to ensure its safety profile before advancing to clinical trials.

The synthesis of ethyl 2-(4Z)-8-chloro­­­­­­­­­­­­­­­­­­­6-methy​​l​​‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎l‑3,4-dihydro–2H–1–benzopyran–4–ylidenecetate has been optimized using modern synthetic methodologies to improve yield and purity. One common approach involves the condensation of an appropriate chalcone derivative with an ethyl acetoacetate ester under mild conditions. The resulting product is then purified using column chromatography or recrystallization techniques to obtain high-purity material suitable for biological testing.

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